Cas no 217457-67-5 (rac-(4aR,8aR)-decahydroisoquinolin-8a-ol)

• Product Name: rac-(4aR,8aR)-decahydroisoquinolin-8a-ol
• CAS No: 217457-67-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6286648
• PubChem ID: 10820799
• Update Time: 2025-05-22

rac-(4aR,8aR)-decahydroisoquinolin-8a-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7537762
• 217457-67-5
• rac-(4aR,8aR)-decahydroisoquinolin-8a-ol

• Inchi： 1S/C9H17NO/c11-9-5-2-1-3-8(9)4-6-10-7-9/h8,10-11H,1-7H2/t8-,9+/m1/s1
• InChI Key： DKXIZGHCVIAUNR-BDAKNGLRSA-N
• SMILES： O[C@@]12CNCC[C@H]1CCCC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(4aR,8aR)-decahydroisoquinolin-8a-ol

Recent Advances in the Study of rac-(4aR,8aR)-decahydroisoquinolin-8a-ol (CAS: 217457-67-5): A Comprehensive Research Brief

The compound rac-(4aR,8aR)-decahydroisoquinolin-8a-ol (CAS: 217457-67-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key advancements and future directions.

Recent studies have elucidated the synthetic pathways for rac-(4aR,8aR)-decahydroisoquinolin-8a-ol, with a particular emphasis on stereoselective synthesis to achieve high enantiomeric purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to optimize the yield and purity of the compound. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Pharmacological investigations have revealed that rac-(4aR,8aR)-decahydroisoquinolin-8a-ol exhibits promising activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, such as Parkinson's disease and neuropathic pain. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further underscore its therapeutic potential.

In addition to its CNS activity, recent research has explored the compound's role in targeting inflammatory pathways. Studies have demonstrated its inhibitory effects on key pro-inflammatory cytokines, making it a candidate for the treatment of chronic inflammatory conditions. Mechanistic studies are ongoing to elucidate the precise molecular targets and signaling pathways involved in its anti-inflammatory action.

The safety and toxicological profile of rac-(4aR,8aR)-decahydroisoquinolin-8a-ol have also been a focus of recent research. Preclinical toxicity studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile in humans.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the optimization of rac-(4aR,8aR)-decahydroisoquinolin-8a-ol derivatives. These technologies will enable the design of novel analogs with enhanced efficacy and reduced off-target effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

In conclusion, rac-(4aR,8aR)-decahydroisoquinolin-8a-ol (CAS: 217457-67-5) represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable candidate for further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing unmet medical needs.